1-benzhydryl-N-(4-fluorophenyl)azetidin-3-amine

• Molecular Formula: C22H21FN2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 1-benzhydryl-N-(4-fluorophenyl)azetidin-3-amine
• InChI: InChI=1S/C22H21FN2/c23-19-11-13-20(14-12-19)24-21-15-25(16-21)22(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,21-22,24H,15-16H2
• InChI Key: TWMBLYOIVNNMNR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(C2=CC=CC=C2)C3=CC=CC=C3)NC4=CC=C(C=C4)F

Description

1-benzhydryl-N-(4-fluorophenyl)azetidin-3-amine is a useful research compound. Its molecular formula is C22H21FN2 and its molecular weight is 332.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-fluoro aniline (0.412 ml, 4.296 mmol) in acetonitrile (10 ml) potassium carbonate (771 mg, 5.584 mmol) was added followed by addition of 1-benzhydrylazetidin-3-yl methanesulfonate (D19) (1.5 g, 4.72 mmol). The reaction mixture was stirred at 100° C. for 5 minutes under microwave irradiation. Solvents were evaporated under vacuo and the residue was taken in with diethylether (50 ml) then water (50 ml) was added. The aqueous layer was extracted with diethylether (2×30 ml). The organics after solvent evaporation were purified by Biotage SNAP-Si cartridge (25 g) eluting with cyclohexane/ethylacetate from 100-0 to 85/15. Collected fractions, after solvent evaporation afforded the title (D24) (0.5 g)